{2-chloro-4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenoxy}acetic acid

• IUPAC Name: 2-[2-chloro-4-[(E)-1,2,4-triazol-4-yliminomethyl]phenoxy]acetic acid
• InChI: InChI=1S/C11H9ClN4O3/c12-9-3-8(4-15-16-6-13-14-7-16)1-2-10(9)19-5-11(17)18/h1-4,6-7H,5H2,(H,17,18)/b15-4+
• InChI Key: HGZQBTHGYJGVCY-SYZQJQIISA-N
• Canonical SMILES: C1=CC(=C(C=C1C=NN2C=NN=C2)Cl)OCC(=O)O
• Isomeric SMILES: C1=CC(=C(C=C1/C=N/N2C=NN=C2)Cl)OCC(=O)O
• Molecular Formula: C11H9ClN4O3
• Molecular Weight: 280.67 g/mol

Description

Synthesis Analysis

The synthesis of derivatives related to this compound involves several steps, starting with the reaction of thiocarbohydrazide with substituted phenoxy acetic acid, followed by treatment with various substituted aromatic aldehydes. This results in the formation of 4-(substituted benzylideneamino)-5-(substituted phenoxymethyl)-2H-1,2,4-triazol-3(4H)-thiones, which are then converted to acetic acid derivatives by reaction with chloroacetic acid (Hunashal et al., 2014).

Molecular Structure Analysis

The molecular structure of related compounds has been studied using various techniques like X-ray diffraction, IR, NMR, and computational methods like Density Functional Theory (DFT) and Hartree-Fock (HF) methods. These studies provide insights into aspects such as HOMO and LUMO energy analysis, electronic transitions, dipole moments, polarizability, electronegativity, chemical hardness, and molecular electrostatic potential maps (Beytur & Yuksek, 2022).

Chemical Reactions and Properties

The chemical reactions and properties of related compounds include the formation of Schiff base compounds and their reactivity. These compounds often exhibit interesting behaviors like solvatochromism, which is dependent on the substitution, nature of solvent, pH, and environment temperature (Kakanejadifard et al., 2013).

Physical Properties Analysis

The physical properties of such compounds, particularly those related to crystal structure and stability, are studied using methods like X-ray crystallography. This analysis provides information about the crystal system, space group, cell dimensions, and molecular packing within the crystal structure (Prabhuswamy et al., 2021).

Scientific Research Applications

Environmental Impact and Degradation

• Atmospheric Chemistry of Chlorinated Phenoxy Acids : A study investigated the OH oxidation of chlorinated phenoxy acids, highlighting the production of potentially toxic compounds and emphasizing the relevance of photochemistry to the environmental fate of these pesticides (Murschell & Farmer, 2018).

Analytical Detection and Quantification

• Quantification in Environmental Samples : Research developed a highly selective and sensitive method for determining trace levels of chlorophenoxy acids in ground and drinking water, addressing environmental concerns (Wintersteiger, Goger, & Krautgartner, 1999).

Synthesis and Biological Activity

• Synthesis and Agonist Activities : A study on the synthesis of 1,4-disubstituted 1,2,3-triazoles, analogous to the query compound, revealed potent agonist activities, categorizing them as dual PPAR agonists, which implies potential pharmacological applications (Ciocoiu et al., 2010).

Environmental Remediation

• Biological Degradation of Phenoxy Acids : A review discussed the biochemical mechanisms of 2,4-D biodegradation, focusing on the role of fungi, especially white-rot basidiomycetes, in bioconversion processes. This suggests potential bioremediation applications for related compounds (Serbent et al., 2019).

Herbicide Efficacy and Agricultural Use

• Selective Weed Control : Research from the mid-20th century explored the effectiveness of chlorophenoxyacetic acids as selective herbicides, comparing their performance with other compounds in agricultural settings (Blackman, 1945).